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Experimental & Clinical Data
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Compound Focus: Tofimilast

CAS No.: 185954-27-2

Cat. No.: S545531

Information on experimental protocols for Tofimilast is scarce. The available data indicates its primary use

has been in clinical trials for respiratory conditions.

¢ Clinical Trial History: Tofimilast has been studied in clinical trials for the treatment of Asthma and
Chronic Obstructive Pulmonary Disease (COPD) [1]. The trials listed in the DrugBank record are
marked as "completed," but no results or detailed methodologies are provided in the available source.

e Current Status: The drug is classified as "Investigational” [1]. The lack of recent data or approval
records suggests that its clinical development may not have progressed further.

The PDEA4 Inhibition Pathway

As a PDE4 inhibitor, Tofimilast works by modulating a key inflammatory pathway. The following diagram

illustrates this mechanism, which is shared with other drugs in its class like Roflumilast [2] [3].
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The mechanism of action can be understood in three key steps based on the well-established PDE4 inhibition
pathway [2] [3]:

e Stimulation: Immune and inflammatory cells are activated by an external stimulus.

¢ Inhibition: Tofimilast enters the cell and inhibits the PDE4 enzyme.

o Effect: With PDE4 inhibited, intracellular cAMP levels rise. Elevated cAMP suppresses the production

and release of various pro-inflammatory mediators (e.g., TNF-a, IL-23, IL-17), leading to a broad anti-
inflammatory effect [2] [4] [3].

Comparison with Roflumilast

For context, it is useful to compare Tofimilast with Roflumilast, a widely approved PDE4 inhibitor.

Feature Tofimilast Roflumilast

Status Investigational [1] Approved (Oral: COPD; Topical: Plague Psoriasis, Atopic
Dermatitis, Seborrheic Dermatitis) [5] [6] [7]
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Feature Tofimilast Roflumilast

Chemical Formula C1sH21NsS [1] [8] C17H14CI2F2N20s3 [6] [9]

Common Information Not Oral, Topical cream/foam [6] [7]
Administration Available
Key Mechanism PDE4 Inhibition [1] PDE4 Inhibition [6] [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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